1-Methoxy-3-(methylamino)propan-2-ol
Overview
Description
1-Methoxy-3-(methylamino)propan-2-ol, also known as MAP, is a chemical compound that belongs to the class of alcohols. It is a colorless liquid with a faint odor and is mainly used in the pharmaceutical industry. MAP has been found to have various scientific research applications due to its unique chemical properties.
Scientific Research Applications
Synthesis of Protein Kinase Inhibitors
1-Methoxy-3-(methylamino)propan-2-ol: is utilized as a reagent in the synthesis of 2-amino-3-carboxy-4-phenylthiophenes , which act as inhibitors of protein kinase C . This application is significant in the field of medicinal chemistry, where the modulation of kinase activity is a therapeutic strategy for treating diseases like cancer.
Solvent and Antifreeze Agent
Due to its chemical properties, this compound serves as an effective solvent and antifreeze agent . Its solvent capabilities are particularly valuable in the formulation of biochemical reagents and in the preparation of samples for analysis.
Environmental Indicator
In environmental science, 1-Methoxy-3-(methylamino)propan-2-ol can act as a biological indicator . It helps in assessing the presence of certain pollutants or the effectiveness of environmental remediation efforts.
Material Science Applications
The compound finds use in material science, particularly in the development and processing of polymers and resins . Its solvent properties enable it to dissolve various materials, aiding in the manipulation of their physical states during synthesis.
Analytical Chemistry
In analytical chemistry, 1-Methoxy-3-(methylamino)propan-2-ol is used in chromatography and spectrometry as a component of the mobile phase or as a matrix material . It helps in the separation and identification of complex mixtures.
Biochemical Research
This compound is involved in biochemical research as a reagent for modifying or synthesizing biomolecules . It plays a role in the study of metabolic pathways and the synthesis of metabolites.
properties
IUPAC Name |
1-methoxy-3-(methylamino)propan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NO2/c1-6-3-5(7)4-8-2/h5-7H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQPOLOTYYAEFEQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(COC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50609825 |
Source
|
| Record name | 1-Methoxy-3-(methylamino)propan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50609825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
119.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methoxy-3-(methylamino)propan-2-ol | |
CAS RN |
60755-68-2 |
Source
|
| Record name | 1-Methoxy-3-(methylamino)-2-propanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=60755-68-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Methoxy-3-(methylamino)propan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50609825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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